1h-Isoindol-1-one,2,3-dihydro-7-iodo-4-phenoxy-

• Molecular Formula: C14H10INO2
• Molecular Weight: 351.14 g/mol
• IUPAC Name: 7-iodo-4-phenoxy-2,3-dihydroisoindol-1-one
• InChI: InChI=1S/C14H10INO2/c15-11-6-7-12(10-8-16-14(17)13(10)11)18-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17)
• InChI Key: KKQJAMGVHWZZQL-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2C(=O)N1)I)OC3=CC=CC=C3

Description

1h-Isoindol-1-one,2,3-dihydro-7-iodo-4-phenoxy- is a useful research compound. Its molecular formula is C14H10INO2 and its molecular weight is 351.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Isoindol-1-one,2,3-dihydro-7-iodo-4-phenoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Isoindol-1-one,2,3-dihydro-7-iodo-4-phenoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a similar manner to Step 4 of Example 16, 4-phenoxy-3-hydroxy-7-iodo-2-(1-methyl-1-phenylethyl)isoindolinone (700 mg, 1.44 mmol) was dissolved in nitromethane (28 mL), and the solution was treated with trifluoroacetic acid (1.10 mL, 14.4 mmol) and triethylsilane (0.460 mL, 2.88 mmol), followed by purification by slurry using diisopropylether to obtain 4-phenoxy-7-iodoisoindolinone (369 mg, yield 73%).